(Z)-5-((1H-benzo[d]imidazol-2-yl)methylene)-3-cyclopentyl-2-thioxothiazolidin-4-one

• IUPAC Name: 5-(benzimidazol-2-ylidenemethyl)-3-cyclopentyl-4-hydroxy-1,3-thiazole-2-thione
• InChI: InChI=1S/C16H15N3OS2/c20-15-13(22-16(21)19(15)10-5-1-2-6-10)9-14-17-11-7-3-4-8-12(11)18-14/h3-4,7-10,20H,1-2,5-6H2
• InChI Key: BTEJXEUPJDOFFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=C(SC2=S)C=C3N=C4C=CC=CC4=N3)O
• Molecular Formula: C16H15N3OS2
• Molecular Weight: 329.4 g/mol

Description

The compound contains a benzimidazole moiety, which is a fused aromatic ring structure consisting of benzene and imidazole. Benzimidazoles are a recurring fragment in medicinal chemistry, and the 2-amino derivative is a versatile example in lead generation.

Synthesis Analysis

While specific synthesis methods for this compound are not available, benzimidazoles can generally be synthesized via the reaction of o-phenylenediamine with carboxylic acids or their derivatives. The presence of a thioxothiazolidinone group suggests that a condensation reaction might be involved in its synthesis.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy and X-ray crystallography. These techniques can provide information about the connectivity of atoms in the molecule and their spatial arrangement.

Chemical Reactions Analysis

The benzimidazole moiety can undergo various reactions, including nucleophilic substitution and electrophilic aromatic substitution. The thioxothiazolidinone group can also participate in various reactions, including condensation and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific substituents present in the molecule. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

However, to provide you with a sense of how compounds with similar structural features (e.g., imidazopyridines) are researched, I can highlight the general themes of scientific inquiry related to similar compounds:

• Neuropharmacological Effects : Compounds like zolpidem, which have a chemical structure incorporating an imidazopyridine ring, are often studied for their neuropharmacological effects, particularly their impact on sleep and anxiety disorders. These compounds typically act as agonists at GABA(A) receptors, influencing neurotransmission and inducing sedative or hypnotic effects Liappas et al., 2003; Lucchesi et al., 2005.

• Clinical Management and Potential for Abuse : Research also focuses on the clinical management of dependencies arising from the use of these compounds, exploring their potential for abuse and dependence. This includes investigating the neurobiological mechanisms underlying addiction and developing strategies for treatment Aragona, 2000.

• Toxicological Studies : Toxicological analysis and case studies are conducted to understand the adverse effects of overdose, potential toxicity, and the impact of sudden withdrawal from these compounds. Such studies are critical for forensic science and emergency medicine Shadnia & Moghaddam, 2008.

• Genetic Polymorphisms and Metabolism : Investigations into how genetic variations, particularly in cytochrome P450 enzymes, affect the metabolism and pharmacokinetics of these compounds. Understanding these genetic polymorphisms can help personalize treatment plans based on individual metabolic profiles Shen, Shi, & Xiang, 2013.

Future Directions

Future research could focus on exploring the biological activity of this compound and its derivatives, as well as optimizing its synthesis. Additionally, the development of more environmentally friendly synthesis methods could be a valuable area of research.